Cas no 2138537-05-8 (2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138537-05-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6015162
• PubChem ID: 165499280
• Update Time: 2025-11-06

2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol
• 2138537-05-8
• EN300-1153043

• Inchi： 1S/C11H17N3O/c12-10-7-9(13-14(10)5-6-15)11(3-4-11)8-1-2-8/h7-8,15H,1-6,12H2
• InChI Key： JEBKUENJXQRTHO-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(C2(CC2)C2CC2)=N1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

Comprehensive Overview of 2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138537-05-8)

2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138537-05-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclopropylcyclopropyl moiety and the amino-pyrazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets in a selective manner.

The compound's CAS number 2138537-05-8 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for specialty chemicals like this has surged, driven by advancements in precision medicine and biopharmaceuticals. Users often search for terms such as "pyrazole derivatives in drug design" or "cyclopropyl-based compounds," reflecting the growing interest in structurally complex molecules for therapeutic development.

From a synthetic perspective, 2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol exemplifies the convergence of organic synthesis and computational chemistry. Modern techniques like machine learning-assisted molecular modeling have accelerated the optimization of its synthesis pathways, reducing costs and improving yields. This aligns with the broader industry trend toward sustainable chemistry, where efficiency and environmental impact are prioritized.

Another area of interest is the compound's potential role in targeted therapies. Its amino-pyrazole scaffold is known to exhibit affinity for kinases and other enzymes involved in cellular signaling. Searches for "kinase inhibitors 2024" or "next-generation therapeutics" often highlight the relevance of such compounds in treating conditions like inflammatory diseases and certain metabolic disorders. However, further in vitro and in vivo studies are needed to fully elucidate its pharmacological profile.

In addition to its biomedical applications, 2-[5-amino-3-(1-cyclopropylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol is also studied for its physicochemical properties. Researchers frequently investigate its solubility, stability, and crystallinity, which are crucial for formulation development. Queries like "improving drug solubility" or "crystalline vs. amorphous APIs" underscore the practical challenges addressed by such research.

As the scientific community continues to explore the capabilities of CAS No. 2138537-05-8, collaborations between academia and industry are expected to expand. The compound's versatility makes it a valuable asset in the toolkit of medicinal chemists and material scientists alike. With ongoing advancements in high-throughput screening and AI-driven drug discovery, the future holds exciting possibilities for this and related heterocyclic compounds.